Cas no 2138149-55-8 (propyl piperazine-1-carboxylate hydrochloride)

• Product Name: propyl piperazine-1-carboxylate hydrochloride
• CAS No: 2138149-55-8
• CID: 4640780
• Update Time: 2025-10-23

propyl piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• propyl piperazine-1-carboxylate hydrochloride

Additional information on propyl piperazine-1-carboxylate hydrochloride

Introduction to Propyl Piperazine-1-Carboxylate Hydrochloride (CAS No. 2138149-55-8)

Propyl piperazine-1-carboxylate hydrochloride, a compound with the chemical identifier CAS No. 2138149-55-8, is a derivative of piperazine that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its hydrochloride salt form, exhibits unique chemical and pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of propyl piperazine-1-carboxylate hydrochloride consists of a piperazine ring substituted with a propyl group at the 1-position and a carboxylate group at the 4-position, further modified by a hydrochloride salt. This structural configuration contributes to its stability and solubility, making it suitable for formulation in diverse pharmaceutical settings. The compound's interactions with biological targets are of particular interest, as they may underpin its potential therapeutic effects.

In recent years, there has been growing interest in the exploration of piperazine derivatives for their potential applications in treating neurological and psychiatric disorders. Propyl piperazine-1-carboxylate hydrochloride has been studied for its possible role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are crucial for regulating mood, cognition, and movement, making this compound a candidate for addressing conditions such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of propyl piperazine-1-carboxylate hydrochloride is its potential to serve as a scaffold for the development of novel drugs. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify mechanisms that could lead to new therapeutic strategies. For instance, studies have suggested that this compound may interact with monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters. By modulating MAO activity, propyl piperazine-1-carboxylate hydrochloride could potentially alter neurotransmitter levels, thereby influencing mood and behavior.

The pharmacokinetic properties of propyl piperazine-1-carboxylate hydrochloride have also been subjects of extensive research. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies indicate that it exhibits moderate oral bioavailability and a reasonable half-life, suggesting that it could be suitable for once-daily dosing regimens. Additionally, its solubility profile allows for formulation in both oral and injectable forms, providing flexibility in drug delivery systems.

Another area of interest is the compound's potential role in combination therapies. Given its interactions with multiple biological targets, propyl piperazine-1-carboxylate hydrochloride could be combined with other drugs to enhance therapeutic outcomes. For example, it might be used alongside medications targeting different neurotransmitter systems to achieve a synergistic effect. This approach could be particularly beneficial in treating complex conditions where multiple mechanisms are involved.

Recent advancements in computational chemistry have also contributed to the study of propyl piperazine-1-carboxylate hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These simulations can help identify potential binding sites and optimize drug design for better efficacy and selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

The safety profile of propyl piperazine-1-carboxylate hydrochloride is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity and potential side effects across various animal models. These investigations have provided valuable insights into the compound's safety margins and recommended dosing ranges. While no drug is without risks, the preliminary data suggest that propyl piperazine-1-carboxylate hydrochloride is well-tolerated at therapeutic doses.

As research continues to evolve, new applications for propyl piperazine-1-carboxylate hydrochloride are likely to emerge. The growing body of evidence supporting its pharmacological properties makes it an attractive candidate for further clinical development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, propyl piperazine-1-carboxylate hydrochloride (CAS No. 2138149-55-8) represents a promising avenue in pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Its interactions with neurotransmitter systems, favorable pharmacokinetic profile, and safety considerations make it a valuable compound for addressing neurological and psychiatric disorders. As more research unfolds, this derivative of piperazine is poised to play a significant role in shaping future treatments in medicine.